N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide

• IUPAC Name: N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H25N3O4/c1-20-12-14(17(23)21-7-9-25-10-8-21)11-15(18(20)24)19-16(22)13-5-3-2-4-6-13/h11-13H,2-10H2,1H3,(H,19,22)
• InChI Key: KEKOKKXVRFMUAY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)C2CCCCC2)C(=O)N3CCOCC3
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol

Description

N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The utility of similar structural frameworks in synthesizing heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation processes has been demonstrated. These methods yield tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives, which are important in various chemical and pharmaceutical applications (Bacchi et al., 2005).

Coordination Chemistry

N-(R-carbamothioyl)cyclohexanecarboxamides and their metal complexes have been synthesized and characterized, showcasing the potential for creating novel metal-organic frameworks or coordination compounds with unique properties (Ozer et al., 2009).

Antimicrobial Applications

Synthesis routes for compounds related to N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide have been explored for their antimicrobial properties. This includes the development of novel heterocyclic compounds containing the cyclopenta[d]thieno[2,3-b]pyridine moiety, showing promising antibacterial and antifungal activities (Zaki et al., 2020).

Anticonvulsant Activity

The synthesis of enaminones from cyclic beta-dicarbonyl precursors condensed with morpholine and their evaluation for anticonvulsant activity highlight the potential medical applications of compounds within this chemical space. Some synthesized enaminones exhibited potent anticonvulsant activity with minimal neurotoxicity, indicating their potential in drug development for neurological disorders (Edafiogho et al., 1992).

Chemical Synthesis Efficiency

Investigations into efficient synthesis methods for related compounds, such as 2-(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)morpholine, underscore the versatility of these chemical structures in synthesizing potent antimicrobials and other significant pharmaceutical agents (Kumar et al., 2007).